molecular formula C22H15F3S B8544503 6-Methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-1-benzothiophene CAS No. 820240-92-4

6-Methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-1-benzothiophene

Cat. No.: B8544503
CAS No.: 820240-92-4
M. Wt: 368.4 g/mol
InChI Key: RLHFEHGMYDBHSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-1-benzothiophene is a useful research compound. Its molecular formula is C22H15F3S and its molecular weight is 368.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

820240-92-4

Molecular Formula

C22H15F3S

Molecular Weight

368.4 g/mol

IUPAC Name

6-methyl-2-[4-phenyl-3-(trifluoromethyl)phenyl]-1-benzothiophene

InChI

InChI=1S/C22H15F3S/c1-14-7-8-17-13-21(26-20(17)11-14)16-9-10-18(15-5-3-2-4-6-15)19(12-16)22(23,24)25/h2-13H,1H3

InChI Key

RLHFEHGMYDBHSG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C=C(S2)C3=CC(=C(C=C3)C4=CC=CC=C4)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 6-methyl-benzo[b]thiophene-2-boronic acid (0.19 g, 0.001 mol) in 10 mL of benzene is added 4-bromo-2-trifluoromethyl-biphenyl ( 0.3g, 0.001 mol). The reaction flask is then covered with aluminum foil to keep out light. To this is added 58 mg of tetrakis(triphenylphosphine-palladium(0), followed by 1 mL of 2.0N sodium carbonate solution. The biphasic mixture is heated at 85° C. for 3 hours with vigorous stirring. The mixture is cooled to room temperature and 10 mL of brine solution is added. The organic layer is separated, dried and concentrated under vacuo to afford 0.2g of 6-methyl-2-(2-trifluoromethyl-biphenyl-4-yl)-benzo[b]thiophene.
Quantity
0.19 g
Type
reactant
Reaction Step One
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Three
Name
brine
Quantity
10 mL
Type
solvent
Reaction Step Four
Quantity
58 mg
Type
catalyst
Reaction Step Five
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Five

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